Cas no 503309-11-3 ([2-fluoro-4-(trifluoromethyl)phenyl]boronic acid)

[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid structure
503309-11-3 structure
Product Name:[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid
CAS No:503309-11-3
MF:C7H5BF4O2
MW:207.918016195297
MDL:MFCD03094995
CID:68335
PubChem ID:16414145
Update Time:2025-04-18

[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-(trifluoromethyl)phenylboronic acid
    • 2-Fluoro-4-(trifluoromethyl)benzeneboronic acid
    • 2-Fluoro-4-(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
    • [2-fluoro-4-(trifluoromethyl)phenyl]boronic acid
    • 2-Fluoro-4-trifluoromethylphenylboronic acid
    • 2-Fluoro-4-(trifluoromethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
    • Boronic acid, [2-fluoro-4-(trifluoromethyl)phenyl]-
    • (2-fluoro-4-(trifluoromethyl)phenyl)boronic acid
    • PubChem1859
    • KSC269G4L
    • SSFSVKVWAURAAM-UHFFFAOYSA-N
    • 4-Borono-3-fluorobenzotrifluoride
    • ZXBA000302
    • BM361
    • SBB
    • 2-Fluoro-4-(trifluoromethyl)phenylboronic acid, AldrichCPR
    • 2-Fluoro-4-trifluoromethyl-phenylboronic acid
    • AB13407
    • AKOS004114071
    • PS-9527
    • CS-D1023
    • AC-1145
    • DTXSID90585932
    • SCHEMBL582110
    • F0816
    • 2-fluoro-4-trifluoromethyl phenyl boronic acid
    • FT-0644769
    • 503309-11-3
    • SY050704
    • Z1269140842
    • AM803968
    • 2-fluoro-4-(trifluoromethyl)phenylboronicacid
    • MFCD03094995
    • EN300-822217
    • J-509393
    • DB-010425
    • MDL： MFCD03094995
    • Inchi： 1S/C7H5BF4O2/c9-6-3-4(7(10,11)12)1-2-5(6)8(13)14/h1-3,13-14H
    • InChI Key： SSFSVKVWAURAAM-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(F)(F)F)C=CC=1B(O)O

Computed Properties

  • Exact Mass: 208.03200
  • Monoisotopic Mass: 208.031873
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.443
  • Melting Point: 116°C(lit.)
  • Boiling Point: 251.912°C at 760 mmHg
  • Flash Point: 106.153°C
  • Refractive Index: 1.446
  • PSA: 40.46000
  • LogP: 0.52430
  • Solubility: Insoluble in water

[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid Security Information

[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F118365-1g
[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid
 503309-11-3 97%
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 ¥117.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F118365-25g
[2-fluoro-4-(trifluoromethyl)phenyl]boronic acid
 503309-11-3 97%
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 ¥1429.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F118365-5g
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 503309-11-3 97%
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 ¥360.90 2023-09-03

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